Cas no 657424-60-7 (1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)-)
657424-60-7 structure
Product Name:1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)-
CAS No:657424-60-7
MF:C9H5BrClFN2O
MW:291.504203557968
CID:1695458
PubChem ID:43120226
Update Time:2025-04-21
1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)-
- 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)-1,2,4-oxadiazole
- SCHEMBL1544096
- 657424-60-7
- DB-340546
-
- Inchi: 1S/C9H5BrClFN2O/c10-5-1-2-7(12)6(3-5)9-13-8(4-11)14-15-9/h1-3H,4H2
- InChI Key: KZANPGGCZGCSFQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=C1)C1=NC(CCl)=NO1)F
Computed Properties
- Exact Mass: 289.92585
- Monoisotopic Mass: 289.92578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
657424-60-7 (1,2,4-Oxadiazole, 5-(5-bromo-2-fluorophenyl)-3-(chloromethyl)-) Related Products
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